Cas no 30773-83-2 (1,2,3-tri-(9Z-hexadecenoyl)-sn-glycerol)

• Product Name: 1,2,3-tri-(9Z-hexadecenoyl)-sn-glycerol
• CAS No: 30773-83-2
• MF: C₅₁H₉₂O₆
• MW: 801.272597312927
• CID: 298100
• PubChem ID: 9543989
• Update Time: 2025-05-24

1,2,3-tri-(9Z-hexadecenoyl)-sn-glycerol Chemical and Physical Properties

Names and Identifiers

• 1,2,3-tri-(9Z-hexadecenoyl)-sn-glycerol
• 1,2,3-propanetriyl ester Hexadecenoic acid
• palmitoleoyl triglyceride
• 1,2,3-TRI[CIS-9-HEXADECENOYL]GLYCEROL
• CS-0185642
• LMGL03010020
• TG [16:1(omega-7)/16:1(omega-7)/16:1(omega-7)]
• TG(16:1(9Z)/16:1(9Z)/16:1(9Z))
• 1,2,3-tri-(9Z-hexadecenoyl)glycerol
• Triglyceride popopo
• AKOS040754631
• Tripalmitolein
• N9836937KG
• J-013144
• Glyceryl tripalmitoleate
• DTXSID601021950
• PD121758
• 1,2,3-tripalmitoleoylglycerol
• 20246-55-3
• 30773-83-2
• CHEBI:75841
• 129784-33-4
• 1,2,3-tri-(9Z-hexadecenoyl)-glycerol
• 1,2,3-Tripalmitoleoyl-rac-glycerol
• SCHEMBL5705506
• 2,3-bis[[(Z)-hexadec-9-enoyl]oxy]propyl (Z)-hexadec-9-enoate
• TG(16:1/16:1/16:1)
• UNII-N9836937KG
• propane-1,2,3-triyl (9Z,9'Z,9''Z)tris-hexadec-9-enoate
• TG 48:3
• Glyceryl tripalmitoleate, >=98%, liquid
• tripalmitoleoin
• HY-W127408
• TG 16:1_16:1_16:1
• SKGWNZXOCSYJQL-BUTYCLJRSA-N
• Q27145586
• Glycerol tripalmitoleate
• Palmitoleic acid triglyceride
• Tripalmitolein [INCI]
• 1,2,3-tri-(9Z)-hexadecenoylglycerol
• 1,2,3-propanetriyl ester Hexadecenoate
• 9-Hexadecenoic acid, 1,1',1''-(1,2,3-propanetriyl) ester, (9Z,9'Z,9''Z)-
• 2, 3-bis[[(Z)-hexadec-9-enoyl]oxy]propyl (Z)-hexadec-9-enoate
• TG(16:1(9Z)/16:1(9Z)/16:1(9Z)), Tripalmitolein

• Inchi： 1S/C51H92O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-49(52)55-46-48(57-51(54)45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)47-56-50(53)44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h19-24,48H,4-18,25-47H2,1-3H3/b22-19-,23-20-,24-21-
• InChI Key： SKGWNZXOCSYJQL-BUTYCLJRSA-N
• SMILES： O(C(CCCCCCC/C=C\CCCCCC)=O)C(COC(CCCCCCC/C=C\CCCCCC)=O)COC(CCCCCCC/C=C\CCCCCC)=O

Computed Properties

• Exact Mass: 800.68939065g/mol
• Monoisotopic Mass: 800.68939065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 57
• Rotatable Bond Count: 47
• Complexity: 917
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 19.1
• Topological Polar Surface Area: 78.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triacylglycerols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triradylcglycerols Triacylglycerols

Additional information on 1,2,3-tri-(9Z-hexadecenoyl)-sn-glycerol

1,2,3-Tri-(9Z-Hexadecenoyl)-Sn-Glycerol: A Comprehensive Overview

The compound with CAS No 30773-83-2, known as 1,2,3-tri-(9Z-hexadecenoyl)-sn-glycerol, is a unique triacylglycerol (TAG) that has garnered significant attention in the fields of biochemistry and nutrition due to its structural complexity and potential biological activities. This compound is characterized by its glycerol backbone esterified with three 9Z-hexadecenoyl groups, making it a highly unsaturated fat with potential applications in food science, cosmetics, and pharmaceuticals.

1,2,3-Tri-(9Z-hexadecenoyl)-sn-glycerol is notable for its unsaturated fatty acid moieties, which are critical for its physical and chemical properties. The presence of the 9Z double bond in each hexadecenoyl group imparts specific stereochemical characteristics that influence its melting point, stability, and interactions with other biomolecules. Recent studies have highlighted the importance of such unsaturated TAGs in modulating cellular signaling pathways and lipid metabolism.

Research into 1,2,3-tri-(9Z-hexadecenoyl)-sn-glycerol has revealed its potential as a functional ingredient in the food industry. Its high unsaturation level makes it susceptible to oxidation; however, this can be mitigated through proper storage conditions and the use of antioxidants. The compound's ability to form stable emulsions has also been explored for applications in food emulsifiers and stabilizers.

In the cosmetics sector, 1,2,3-tri-(9Z-hexadecenoyl)-sn-glycerol has shown promise as a skin-care ingredient due to its moisturizing properties and potential anti-inflammatory effects. Studies suggest that the compound may enhance skin barrier function by improving lipid organization at the stratum corneum level.

The synthesis of 1,2,3-tri-(9Z-hexadecenoyl)-sn-glycerol typically involves enzymatic or chemical esterification methods. Recent advancements in biocatalysis have enabled more efficient and environmentally friendly production processes for this compound.

From a nutritional perspective, 1,2,3-tri-(9Z-hexadecenoyl)-sn-glycerol exhibits interesting bioavailability characteristics. Emerging research indicates that its unique structure may influence its absorption and utilization in the human body compared to more common TAGs.

In conclusion, 1,2,3-tri-(9Z-hexadecenoyl)-sn-glycerol (CAS No 30773-83-2) represents a valuable compound with diverse applications across multiple industries. Continued research into its biological functions and chemical properties will undoubtedly uncover new opportunities for its use in innovative products.